Cas no 333-31-3 (Acetyl-β-methylcholine Bromide)

• Product Name: Acetyl-β-methylcholine Bromide
• CAS No: 333-31-3
• MF: C₈H₁₈BrNO₂
• MW: 240.138021945953
• MDL: MFCD00011816
• CID: 82136
• PubChem ID: 87572185
• Update Time: 2025-05-27

Acetyl-β-methylcholine Bromide Chemical and Physical Properties

Names and Identifiers

• Acetyl-beta-methylcholine bromide
• 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-,bromide
• 2-(acetyloxy)-n,n,n-trimethyl-1-propanaminiubromide
• Methacholine Bromide
• Acetyl-β-methylcholine bromide
• METHACHOLINE BROMIDE(RG)
• (2-Hydroxypropyl)triMethylaMMoniuM bro
• 2(Acetyloxy)-N,N,N-triMethyl-1-propanaMiniuM broMide
• 2-HYDROXYPROPYL
• ACETYL SS-METHYLCHOLINE BROMIDE
• ACETYL-B-METHYLCHOLINE BROMIDE
• metacholine
• Methacholine
• METHYLCHOLINE BROMIDE
• O-Acetyl-β-methylcholine Bromide
• Mecholyl Bromide
• O-Acetyl-beta-methylcholine bromide
• Trimethyl-beta-acetoxypropylammonium bromide
• beta-Methylacetylcholine bromide
• M0072
• EINECS 206-372-2
• 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, bromide (1:1)
• 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, bromide
• AS-57368
• 2-acetoxy-n,n,n-trimethylpropan-1-aminium bromide
• MethacholineBromide
• (2-Hydroxypropyl)Trimethylammonium Bromide Acetate
• Methacholine (bromide)
• Q27283575
• CHEMBL2106885
• M73AI9718D
• J-019146
• AKOS015902965
• MFCD00011816
• UNII-M73AI9718D
• 333-31-3
• Methacholini bromidum
• D91277
• Acetyl beta-methylcholine bromide
• HY-A0083B
• Acetyl beta -methylcholine bromide
• FT-0628267
• CS-0138379
• Methacholine bromide [NF]
• A-methylcholine bromide
• 2-ACETYLOXYPROPYL-TRIMETHYL-AZANIUM BROMIDE
• 2-Acetoxypropyltrimethylammonium bromid
• Acetyl-
• 4350-27-0
• 2-acetyloxypropyl(trimethyl)azanium;bromide
• DTXSID90883364
• SCHEMBL2349212
• [2-(acetyloxy)propyl]trimethylazanium bromide
• UNII:M73AI9718D
• DTXCID701022901
• DA-68483
• MMVPLEUBMWUYIB-UHFFFAOYSA-M
• Acetyl-β-methylcholine Bromide

• MDL： MFCD00011816
• Inchi： 1S/C8H18NO2.BrH/c1-7(11-8(2)10)6-9(3,4)5;/h7H,6H2,1-5H3;1H/q+1;/p-1
• InChI Key： MMVPLEUBMWUYIB-UHFFFAOYSA-M
• SMILES： [Br-].O(C(C)=O)C(C)C[N+](C)(C)C
• BRN： 6098010

Computed Properties

• Exact Mass: 239.05200
• Monoisotopic Mass: 239.052091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3952 (rough estimate)
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6120 (estimate)
• Water Partition Coefficient: almost transparency
• PSA: 26.30000
• LogP: -2.35180
• Sensitiveness: Hygroscopic
• Solubility: Not available

Acetyl-β-methylcholine Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Acetyl-β-methylcholine Bromide

Comprehensive Overview of Acetyl-β-methylcholine Bromide (CAS No. 333-31-3): Properties, Applications, and Research Insights

Acetyl-β-methylcholine Bromide (CAS No. 333-31-3), also known as Methacholine Bromide, is a synthetic choline ester that has garnered significant attention in pharmacological and biochemical research. This compound, characterized by its acetylcholine-like structure, is widely utilized in studies focusing on cholinergic receptors and neurotransmission mechanisms. Its unique properties make it a valuable tool for understanding parasympathetic nervous system responses and bronchoconstrictive effects, particularly in respiratory research.

The molecular formula of Acetyl-β-methylcholine Bromide is C₈H₁₈BrNO₂, with a molecular weight of 240.14 g/mol. Its CAS No. 333-31-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Researchers often highlight its high solubility in water and stability under controlled conditions, which facilitate its use in in vitro and in vivo experiments. The compound’s mechanism of action involves muscarinic receptor agonism, making it a cornerstone in studies related to autonomic nervous system modulation.

In recent years, the demand for Acetyl-β-methylcholine Bromide has surged due to its relevance in respiratory health research. With growing public interest in airway hyperresponsiveness and asthma diagnostics, this compound is frequently employed in bronchoprovocation tests. Clinicians and researchers leverage its ability to induce reversible bronchoconstriction, aiding in the evaluation of airway reactivity and the efficacy of bronchodilator therapies. This application aligns with current trends in personalized medicine, where precise diagnostic tools are paramount.

Beyond respiratory studies, Acetyl-β-methylcholine Bromide plays a pivotal role in neurological research. Its interaction with muscarinic acetylcholine receptors (mAChRs) provides insights into cognitive function, memory formation, and neurodegenerative diseases such as Alzheimer’s. As the scientific community intensifies efforts to combat age-related cognitive decline, this compound’s utility in neuropharmacology continues to expand. Recent publications emphasize its potential in drug development targeting cholinergic pathways.

The synthesis and handling of Acetyl-β-methylcholine Bromide require adherence to stringent laboratory safety protocols. While not classified as hazardous under standard conditions, proper storage conditions (e.g., desiccated, cool environments) are recommended to maintain its integrity. Analytical techniques such as HPLC and mass spectrometry are commonly employed for purity verification, ensuring reliable results in experimental settings.

From an industrial perspective, the compound’s applications extend to pharmaceutical formulations and diagnostic kits. Manufacturers prioritize high-purity grades to meet the demands of clinical trials and regulatory approvals. The rise of biotech startups focusing on neurological therapeutics has further driven market growth, with CAS No. 333-31-3 frequently cited in patent filings and research grants.

In summary, Acetyl-β-methylcholine Bromide (CAS No. 333-31-3) remains indispensable in modern scientific inquiry. Its dual role in respiratory diagnostics and neurological research underscores its versatility, while ongoing advancements in cholinergic science promise new avenues for exploration. As interdisciplinary collaborations flourish, this compound will likely remain at the forefront of translational medicine and therapeutic innovation.